Cas no 1148041-59-1 (3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide)

• Product Name: 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide
• CAS No: 1148041-59-1
• MF: C₁₅H₁₁BrINO₂
• MW: 444.061815500259
• CID: 1082234
• PubChem ID: 56971669
• Update Time: 2025-06-08

3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide
• Benzenepropanamide, 4-bromo-N-(4-iodophenyl)-beta-oxo-
• DB-012044
• AKOS022173211
• 1148041-59-1
• DTXSID50719276
• SCHEMBL13885530

• MDL： MFCD14706685
• Inchi： 1S/C15H11BrINO2/c16-11-3-1-10(2-4-11)14(19)9-15(20)18-13-7-5-12(17)6-8-13/h1-8H,9H2,(H,18,20)
• InChI Key： KAHMVSCCFXVDSZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CC(C1C=CC(=CC=1)Br)=O)=O

Computed Properties

• Exact Mass: 442.90179g/mol
• Monoisotopic Mass: 442.90179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.876

Additional information on 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide

Introduction to Compound with CAS No. 1148041-59-1 and Product Name: 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide

The compound with the CAS number 1148041-59-1 and the product name 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and iodine substituents in its aromatic rings imparts distinct electronic properties, making it a versatile scaffold for further chemical modifications.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide structure exemplifies the strategic design of molecules aimed at modulating biological pathways. Specifically, the bromo and iodo groups serve as handles for cross-coupling reactions, enabling the synthesis of more complex derivatives. These reactions are pivotal in constructing libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors. The combination of a carbonyl group and an amide linkage provides a framework that can interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the importance of such structural motifs in achieving high affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are overexpressed in numerous cancers.

The 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide molecule also exhibits interesting photophysical properties, which are increasingly relevant in the design of photoactivatable probes and therapeutics. The halogen atoms can influence the electronic transitions within the aromatic system, making it a candidate for applications in fluorescence-based assays. This has implications not only in research settings but also in potential therapeutic modalities where light activation is desired.

From a synthetic chemistry perspective, this compound serves as an excellent precursor for constructing more intricate scaffolds. The presence of both bromine and iodine allows for sequential or parallel modifications using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions have revolutionized organic synthesis by enabling the efficient construction of carbon-carbon bonds under mild conditions. The ability to introduce diverse functional groups makes this molecule a valuable building block for medicinal chemists.

Moreover, the pharmacokinetic profile of derivatives derived from 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide has been a subject of intense investigation. Researchers have explored modifications to optimize solubility, bioavailability, and metabolic stability. For example, replacing one of the halogen atoms with a methyl or ethyl group can significantly alter the pharmacokinetic properties without compromising biological activity. Such fine-tuning is essential for translating promising leads into viable candidates for clinical development.

The role of computational chemistry in designing molecules like 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide cannot be overstated. Advanced computational methods, including molecular docking and quantum mechanical calculations, have become indispensable tools in predicting binding affinities and understanding molecular interactions. These predictions guide experimental efforts by identifying optimal starting points for synthesis and optimization.

In conclusion, the compound with CAS number 1148041-59-1 and its product name 3-(4-Bromophenyl)-N-(4-iodophenyl)-3-oxopropanamide represents a promising candidate in pharmaceutical research. Its unique structural features, coupled with its synthetic versatility and potential biological activity, make it a valuable asset in drug discovery programs. As research continues to uncover new applications for this class of molecules, it is likely that derivatives will play an increasingly important role in addressing unmet medical needs.